(5Z)-5-[4-(dimethylamino)benzylidene]-1-hexyl-4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile

• Molecular Formula: C22H27N3O2
• Molecular Weight: 365.5 g/mol
• IUPAC Name: (5Z)-5-[[4-(dimethylamino)phenyl]methylidene]-1-hexyl-4-methyl-2,6-dioxopyridine-3-carbonitrile
• InChI: InChI=1S/C22H27N3O2/c1-5-6-7-8-13-25-21(26)19(16(2)20(15-23)22(25)27)14-17-9-11-18(12-10-17)24(3)4/h9-12,14H,5-8,13H2,1-4H3/b19-14-
• InChI Key: UZTZHSNPXLIBDP-RGEXLXHISA-N
• Isomeric SMILES: CCCCCCN1C(=O)/C(=C\C2=CC=C(C=C2)N(C)C)/C(=C(C1=O)C#N)C
• SMILES: CCCCCCN1C(=O)C(=CC2=CC=C(C=C2)N(C)C)C(=C(C1=O)C#N)C

Description

(5Z)-5-[4-(dimethylamino)benzylidene]-1-hexyl-4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile, also known as DMABN, is a chemical compound with potential applications in scientific research. DMABN has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

(5Z)-5-[4-(dimethylamino)benzylidene]-1-hexyl-4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile is believed to exert its effects through the inhibition of certain enzymes and signaling pathways involved in inflammation and cancer development. Specifically, (5Z)-5-[4-(dimethylamino)benzylidene]-1-hexyl-4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators, as well as the activation of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
(5Z)-5-[4-(dimethylamino)benzylidene]-1-hexyl-4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile has been found to exhibit a range of biochemical and physiological effects, including the inhibition of tumor cell proliferation, the induction of apoptosis (programmed cell death), and the suppression of inflammatory responses. Additionally, (5Z)-5-[4-(dimethylamino)benzylidene]-1-hexyl-4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile has been shown to possess antioxidant properties, which may help protect against oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

(5Z)-5-[4-(dimethylamino)benzylidene]-1-hexyl-4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile has several advantages for use in laboratory experiments, including its relatively simple synthesis method and its potential applications in a variety of scientific fields. However, limitations include its relatively low solubility in water and its potential toxicity at high doses.

Future Directions

There are several potential future directions for research on (5Z)-5-[4-(dimethylamino)benzylidene]-1-hexyl-4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile. One area of interest is the development of (5Z)-5-[4-(dimethylamino)benzylidene]-1-hexyl-4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile-based drugs for the treatment of inflammation-related diseases, such as arthritis and inflammatory bowel disease. Additionally, further investigation into the anticancer properties of (5Z)-5-[4-(dimethylamino)benzylidene]-1-hexyl-4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile could lead to the development of novel cancer therapies. Finally, research on the potential neuroprotective effects of (5Z)-5-[4-(dimethylamino)benzylidene]-1-hexyl-4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile may have implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Synthesis Methods

(5Z)-5-[4-(dimethylamino)benzylidene]-1-hexyl-4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile can be synthesized through a multi-step process involving the condensation of 4-(dimethylamino)benzaldehyde and 1-hexyl-3-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-4-carbonitrile. The resulting product is then purified using column chromatography.

Scientific Research Applications

(5Z)-5-[4-(dimethylamino)benzylidene]-1-hexyl-4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile has been studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. In particular, (5Z)-5-[4-(dimethylamino)benzylidene]-1-hexyl-4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties.